
A Technical Guide to the Curie Temperature of
Samarium-Cobalt Magnetic Phases

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cobalt;samarium

Cat. No.: B15470903 Get Quote

For Researchers and Scientists in Materials Science and Physics

This technical guide provides an in-depth overview of the Curie temperature (Tc) for the primary

phases of samarium-cobalt (Sm-Co) rare-earth permanent magnets: SmCo₅ and Sm₂Co₁₇.

This document details the critical thermal limit of these high-performance magnetic materials,

presents the experimental methodologies for its determination, and outlines the manufacturing

workflow.

Introduction to Curie Temperature in Sm-Co
Magnets
The Curie temperature is a critical intrinsic property of a ferromagnetic or ferrimagnetic

material. It represents the temperature at which the material undergoes a phase transition from

a magnetically ordered state (ferromagnetic) to a magnetically disordered state (paramagnetic).

Above the Tc, the thermal energy is sufficient to overcome the spontaneous magnetic

alignment of the atomic magnetic moments, leading to a complete loss of permanent

magnetism.[1]

Samarium-cobalt magnets are prized for their high magnetic strength, exceptional temperature

stability, and resistance to demagnetization, making them suitable for demanding applications

in aerospace, medical, and industrial sectors.[2][3] Their high Curie temperatures are a key

factor in their superior performance at elevated temperatures compared to other rare-earth

magnets like Neodymium magnets.[1][4]
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Curie Temperature of Samarium-Cobalt Phases
The two principal phases of samarium-cobalt magnets are SmCo₅ (1:5) and Sm₂Co₁₇ (2:17).

The 2:17 series generally exhibits a higher Curie temperature and superior thermal stability,

allowing for higher maximum operating temperatures.[4][5] The precise Tc can vary based on

the specific grade, elemental substitutions (e.g., with iron, copper, zirconium), and the

manufacturing process.[6][7]

The table below summarizes the typical Curie temperatures for these two phases.

Magnetic Phase
Typical Curie Temperature
(°C)

Typical Curie Temperature
(K)

SmCo₅ 720 - 750 °C[2][4] 993 - 1023 K

Sm₂Co₁₇ 800 - 870 °C[2][4][5] 1073 - 1143 K

Experimental Protocols for Curie Temperature
Determination
The determination of the Curie temperature is performed by observing the magnetic response

of a material as a function of temperature. Several thermoanalytical techniques can be

employed for this purpose.

Vibrating Sample Magnetometry (VSM)
VSM is a highly sensitive method for characterizing magnetic properties. When equipped with a

high-temperature furnace, it is a primary tool for determining Tc.

Methodology:

Sample Preparation: A small, representative sample of the Sm-Co alloy is prepared. For bulk

magnets, a small piece is cut, while powdered alloys are contained in a sample holder.

Mounting: The sample is mounted on a sample rod within the VSM, which is designed to

vibrate at a specific frequency.
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Measurement Setup: The sample is positioned within a uniform magnetic field generated by

an electromagnet and inside a furnace capable of reaching temperatures exceeding the

expected Tc.

M-T Curve Generation: A small, constant magnetic field is applied to the sample to produce a

detectable magnetic moment.

Heating and Data Acquisition: The sample is heated at a controlled, constant rate (e.g., 5-10

°C/min). The VSM measures the sample's magnetic moment (M) as a function of

temperature (T).

Data Analysis: A plot of Magnetization vs. Temperature (M-T) is generated. As the

temperature approaches the Curie point, the magnetization will decrease sharply. The Tc is

typically identified as the temperature at which the magnetization effectively drops to zero,

often determined from the inflection point of the M-T curve.[8][9]

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature. It can be adapted

to determine the Curie temperature by introducing a strong, stationary magnetic field.

Methodology:

Sample Preparation: A small sample of the ferromagnetic Sm-Co material is placed in a

tared TGA sample pan.

Magnetic Field Application: A permanent magnet or an electromagnet is positioned near the

TGA furnace, creating a magnetic field gradient that exerts an attractive force on the sample.

[10][11] This force results in an apparent increase in the sample's measured mass.

Heating Program: The sample is heated through its expected Curie temperature range at a

constant heating rate.

Data Acquisition: The TGA records the apparent mass of the sample versus temperature.

Data Analysis: When the sample reaches its Curie temperature, it transitions to a

paramagnetic state and is no longer strongly attracted to the magnet. This causes a sharp,
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apparent loss of mass.[10][11] The Tc is determined from the onset temperature of this

apparent mass loss step.[10]

Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. The magnetic phase transition at the Tc is a second-order phase transition, which

is accompanied by a change in the material's heat capacity.

Methodology:

Sample Preparation: A small, precisely weighed sample of the Sm-Co material is

encapsulated in a DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell.

Heating Program: The temperature is scanned across the expected Curie point at a constant

rate (e.g., 10-20 °C/min).

Data Acquisition: The instrument records the differential heat flow required to maintain the

sample and reference at the same temperature.

Data Analysis: The transition at the Curie temperature appears as a subtle, step-like change

in the DSC heat flow curve.[6] This step corresponds to the change in specific heat capacity

at the phase transition. The Tc is typically determined from the midpoint of this transition.

Visualized Workflows and Relationships
Manufacturing Process for Sintered Sm-Co Magnets
The dominant manufacturing route for high-density Sm-Co magnets is powder metallurgy. This

multi-stage process is critical for achieving the final magnetic properties of the material.
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Fig. 1: Powder metallurgy workflow for Sm-Co magnet manufacturing.
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Experimental Workflow for Curie Temperature
Determination
The logical flow for experimentally determining the Curie temperature involves sample

preparation, selection of an appropriate measurement technique, and data analysis to identify

the phase transition.

Sample Preparation
(Bulk or Powder)
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VSM
(Magnetization vs. Temp)

 M(T)
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 W(T)
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Fig. 2: Workflow for the experimental determination of Curie temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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